4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-chloro-2-methyl-N-(1-phenylethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H14ClN3O/c1-9(10-6-4-3-5-7-10)16-13(18)12-11(14)8-15-17(12)2/h3-9H,1-2H3,(H,16,18)
• InChI Key: ZKJNUCUSXIKVAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=C(C=NN2C)Cl
• Molecular Formula: C13H14ClN3O
• Molecular Weight: 263.72 g/mol

Description

4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-5-carboxamide is an organic compound with a complex structure that includes a pyrazole ring, a phenylethyl group, and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-5-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Introduction of the chloro and methyl groups: Chlorination and methylation reactions are performed using reagents such as thionyl chloride and methyl iodide, respectively.

Attachment of the phenylethyl group: This step involves the reaction of the intermediate with a phenylethyl halide in the presence of a base.

Formation of the carboxamide group: The final step involves the reaction of the intermediate with an appropriate amine to form the carboxamide group.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of more efficient catalysts, solvents, and reaction conditions to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-5-carboxamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of azides or other substituted derivatives.

Scientific Research Applications

4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-5-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. This compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-3-carboxamide: Similar structure but with the carboxamide group at a different position.

4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-5-sulfonamide: Similar structure but with a sulfonamide group instead of a carboxamide group.

Uniqueness

4-chloro-1-methyl-N-(1-phenylethyl)-1H-pyrazole-5-carboxamide is unique due to its specific substitution pattern and functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.